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Compound of Interest

Compound Name: N-Desmethyl venlafaxine-d3

Cat. No.: B563368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Desmethyl venlafaxine-d3 is a deuterated analog of N-desmethyl venlafaxine, a metabolite

of the antidepressant drug venlafaxine. Due to the incorporation of stable heavy isotopes, it

serves as an ideal internal standard for quantitative analysis by mass spectrometry (MS), such

as in liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass

spectrometry (GC-MS) based methods.[1] The use of a deuterated internal standard is a widely

accepted best practice in bioanalysis to correct for variability during sample preparation and

analysis, thereby improving the accuracy, precision, and robustness of the method.[2][3][4]

These application notes provide detailed protocols for the preparation of stock and working

solutions of N-Desmethyl venlafaxine-d3 for use in research and drug development

applications.

Physicochemical Properties and Data
A summary of the key physicochemical properties of N-Desmethyl venlafaxine-d3 is provided

in the table below for easy reference.
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Property Value Source

Chemical Name

1-[1-(4-Methoxyphenyl)-2-

(methyl-d3-

amino)ethyl]cyclohexanol

[5]

Synonyms Norvenlafaxine-d3 [5]

Molecular Formula C₁₆H₂₂D₃NO₂ [5]

Molecular Weight 266.39 g/mol [5]

Appearance White Solid [5]

Melting Point 74-76°C [5]

CAS Number 1189980-40-2

Solubility

Dichloromethane, Ethyl

Acetate, Tetrahydrofuran,

Methanol, Acetonitrile, DMSO,

DMF

[5]

Storage (Solid) -20°C (long-term) [5]

Storage (Solutions) -20°C to -80°C [6]

Experimental Protocols
Preparation of N-Desmethyl venlafaxine-d3 Stock
Solution (1 mg/mL)
This protocol describes the preparation of a primary stock solution of N-Desmethyl
venlafaxine-d3.

Materials:

N-Desmethyl venlafaxine-d3 powder

Methanol (LC-MS grade) or other suitable organic solvent (e.g., Acetonitrile, DMSO)

Analytical balance
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Class A volumetric flask (e.g., 1 mL or 5 mL)

Pipettes

Vortex mixer

Amber glass vial for storage

Procedure:

Allow the vial of N-Desmethyl venlafaxine-d3 powder to equilibrate to room temperature

before opening to prevent condensation.

Accurately weigh a specific amount of the N-Desmethyl venlafaxine-d3 powder using an

analytical balance. For example, weigh 1 mg.

Quantitatively transfer the weighed powder to a clean, dry volumetric flask.

Add a small volume of the chosen solvent (e.g., methanol) to the flask to dissolve the

powder.

Gently swirl or vortex the flask until the solid is completely dissolved.

Once dissolved, add more solvent to the flask until the volume reaches the calibration mark.

Cap the flask and invert it several times to ensure a homogenous solution.

Transfer the stock solution to a properly labeled amber glass vial.

Store the stock solution at -20°C. Stock solutions in organic solvents are typically stable for

at least one month at -20°C and up to a year at -80°C.[6]
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Stock Solution Preparation Workflow

Start: Equilibrate N-Desmethyl venlafaxine-d3

Accurately weigh powder

Transfer to volumetric flask

Dissolve in solvent

Dilute to final volume

Mix thoroughly

Store at -20°C in amber vial

Click to download full resolution via product page

Caption: Workflow for preparing the N-Desmethyl venlafaxine-d3 stock solution.

Preparation of N-Desmethyl venlafaxine-d3 Working
Solutions
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This protocol outlines the preparation of intermediate and final working solutions for use in

analytical assays.

Materials:

N-Desmethyl venlafaxine-d3 stock solution (1 mg/mL)

Diluent solvent (e.g., 50:50 Methanol:Water, or as dictated by the analytical method)

Volumetric flasks

Pipettes

Vortex mixer

Procedure for Intermediate Dilutions:

Based on the required final concentration, perform serial dilutions of the stock solution. For

example, to prepare a 10 µg/mL intermediate solution from a 1 mg/mL stock:

Pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

Dilute to the mark with the diluent solvent.

Mix thoroughly.

Procedure for Final Working Solution:

The final working solution is typically prepared by spiking a small volume of an intermediate

solution into a larger volume of diluent or directly into the biological matrix.

The concentration of the final working solution should be optimized based on the expected

concentration of the analyte in the samples and the sensitivity of the mass spectrometer. A

common approach is to have the internal standard concentration in the mid-range of the

calibration curve.
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Working Solution Preparation

Stock Solution (1 mg/mL)

Intermediate Solution (e.g., 10 µg/mL)

Serial Dilution

Final Working Solution (Assay-specific concentration)

Dilution

Spike into sample for analysis

Click to download full resolution via product page

Caption: Preparation of N-Desmethyl venlafaxine-d3 working solutions.

Solution Stability and Storage
Proper storage is crucial to maintain the integrity of the N-Desmethyl venlafaxine-d3
solutions.
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Solution Type
Storage
Temperature

Recommended
Duration

Notes

Solid Compound -20°C
As per manufacturer's

expiry
Protect from moisture.

Stock Solution (in

organic solvent)
-20°C Up to 1 month

[6] Minimize freeze-

thaw cycles.

Stock Solution (in

organic solvent)
-80°C Up to 1 year

[6] Aliquot to avoid

repeated freeze-thaw

cycles.

Aqueous Working

Solutions
2-8°C ≤ 24 hours

Aqueous solutions of

desmethyl venlafaxine

are not recommended

for prolonged storage.

[7]

Working Solutions (in

organic/aqueous

mixture)

2-8°C
Up to 28 days (for

venlafaxine)

[8] Stability should be

verified for the specific

diluent used.

It is highly recommended to perform stability studies for the prepared solutions under the

specific storage and experimental conditions of your laboratory.

Application Example: Internal Standard in LC-
MS/MS Bioanalysis
N-Desmethyl venlafaxine-d3 is used as an internal standard to accurately quantify N-

desmethyl venlafaxine in biological samples like plasma or serum.

General Workflow:

Sample Preparation: A known amount of the N-Desmethyl venlafaxine-d3 working solution

is added to the biological sample, calibrators, and quality control samples at the beginning of

the sample preparation process (e.g., protein precipitation or solid-phase extraction).
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LC-MS/MS Analysis: The processed samples are injected into the LC-MS/MS system. The

mass spectrometer is set to monitor specific mass transitions for both the analyte (N-

desmethyl venlafaxine) and the internal standard (N-Desmethyl venlafaxine-d3).

Quantification: A calibration curve is generated by plotting the ratio of the analyte peak area

to the internal standard peak area against the concentration of the analyte in the calibrators.

The concentration of N-desmethyl venlafaxine in the unknown samples is then calculated

from this curve. The use of the deuterated internal standard corrects for variations in sample

recovery and matrix effects.[9]

LC-MS/MS Bioanalysis Workflow

Biological Sample

Spike with N-Desmethyl venlafaxine-d3 Working Solution

Sample Extraction (e.g., Protein Precipitation)

LC-MS/MS Analysis

Quantification using Analyte/IS Peak Area Ratio

Click to download full resolution via product page

Caption: Use of N-Desmethyl venlafaxine-d3 in a typical bioanalytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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